![molecular formula C24H33N5O4 B2468569 Tert-butyl 4-(1-(3-oxo-3,4-dihydroquinoxalin-2-yl)piperidine-4-carboxamido)piperidine-1-carboxylate CAS No. 1207028-90-7](/img/structure/B2468569.png)
Tert-butyl 4-(1-(3-oxo-3,4-dihydroquinoxalin-2-yl)piperidine-4-carboxamido)piperidine-1-carboxylate
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a quinoxaline ring, piperidine rings, and a tert-butyl ester group. Quinoxaline is a heterocyclic compound, and piperidine is a common motif in many pharmaceuticals . The tert-butyl ester group is often used in organic synthesis as a protecting group for carboxylic acids .
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the functional groups present. For example, the quinoxaline ring might undergo reactions typical of aromatic heterocycles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms might make it a base, and the aromatic rings could contribute to its stability .Scientific Research Applications
- Indole derivatives, like the title compound, have been studied for their anticancer properties. Researchers explore their effects on cancer cell growth, apoptosis, and metastasis inhibition .
- Indole-based compounds often exhibit anti-inflammatory activity. Evaluate whether this compound can modulate inflammatory pathways or cytokine production .
- Some indole derivatives possess analgesic effects. Explore whether tert-butyl 4-(1-(3-oxo-3,4-dihydroquinoxalin-2-yl)piperidine-4-carboxamido)piperidine-1-carboxylate shows similar properties .
- Indole compounds have been investigated for antipsychotic activity. Study whether this compound interacts with neurotransmitter systems relevant to mental health .
- Evaluate the cytotoxic effects of tert-butyl 4-(1-(3-oxo-3,4-dihydroquinoxalin-2-yl)piperidine-4-carboxamido)piperidine-1-carboxylate on various cell lines .
- Some indole derivatives inhibit enzymes like 5-lipoxygenase. Determine whether this compound affects specific enzymes involved in cellular processes .
Anticancer Research
Anti-Inflammatory Agents
Analgesic Properties
Antipsychotic Agents
Cytotoxicity Studies
Enzyme Inhibition
Future Directions
properties
IUPAC Name |
tert-butyl 4-[[1-(3-oxo-4H-quinoxalin-2-yl)piperidine-4-carbonyl]amino]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N5O4/c1-24(2,3)33-23(32)29-14-10-17(11-15-29)25-21(30)16-8-12-28(13-9-16)20-22(31)27-19-7-5-4-6-18(19)26-20/h4-7,16-17H,8-15H2,1-3H3,(H,25,30)(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWFCJSWTIUFVDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)NC(=O)C2CCN(CC2)C3=NC4=CC=CC=C4NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(1-(3-oxo-3,4-dihydroquinoxalin-2-yl)piperidine-4-carboxamido)piperidine-1-carboxylate |
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